![molecular formula C8H13ClN2S B2523004 4-(2-Cyclopropylethyl)-1,3-thiazol-2-amine;hydrochloride CAS No. 2490402-32-7](/img/structure/B2523004.png)
4-(2-Cyclopropylethyl)-1,3-thiazol-2-amine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-(2-Cyclopropylethyl)-1,3-thiazol-2-amine;hydrochloride” is a chemical compound with the CAS Number: 1934571-05-7 . It has a molecular weight of 168.26 . This compound has gained significant attention in the scientific community due to its potential applications.
Molecular Structure Analysis
The molecule contains a thiazole ring, which is a five-membered ring containing one nitrogen atom, one sulfur atom, and three carbon atoms . It also contains a cyclopropyl group, which is a three-membered carbon ring .
Physical And Chemical Properties Analysis
The compound is a powder with a molecular weight of 168.26 . The IUPAC name is 4-(2-cyclopropylethyl)thiazol-2-amine . More specific physical and chemical properties are not available in the current resources.
Scientific Research Applications
Medicinal Chemistry and Drug Development
EN300-27144969 has drawn attention in medicinal chemistry due to its potential therapeutic applications. Researchers explore its interactions with biological targets, aiming to develop novel drugs. Key areas include:
- Anticancer Properties : Investigations focus on EN300-27144969’s ability to inhibit specific targets involved in cancer progression. It shows promise in selectively targeting cancer cells while sparing healthy cells .
Organic Synthesis and Building Blocks
EN300-27144969 serves as a versatile building block in organic synthesis. Its unique cyclopropyl structure allows for diverse transformations:
- Diastereoselective Reactions : Researchers employ EN300-27144969 to access enantiomerically enriched cyclopropyl ethers, amines, and cyclopropylazole derivatives. These compounds possess three stereogenic carbon atoms in a small cycle, enabling the construction of complex molecules .
- Chemo- and Diastereoselective Substitution : Installation of additional substituents into pre-formed chiral or prochiral cyclopropanes is an emerging approach. EN300-27144969 contributes to this field .
Fluorescent Probes and Imaging Agents
EN300-27144969 derivatives may find applications as fluorescent probes or imaging agents:
- Fluorescent Proteins (FPs) : Inspired by the rich fluorescence spectra of FPs, researchers explore EN300-27144969-based derivatives for bioimaging. These include green fluorescent protein (GFP) and its variants, red fluorescent proteins (RFP), and near-infrared FPs .
properties
IUPAC Name |
4-(2-cyclopropylethyl)-1,3-thiazol-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2S.ClH/c9-8-10-7(5-11-8)4-3-6-1-2-6;/h5-6H,1-4H2,(H2,9,10);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBRGMJYWYMAIQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CCC2=CSC(=N2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Cyclopropylethyl)-1,3-thiazol-2-amine;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.